Cas no 405930-64-5 (4-(2-Butynyloxy)-6-chloropyrimidine)

• Product Name: 4-(2-Butynyloxy)-6-chloropyrimidine
• CAS No: 405930-64-5
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 2826432
• PubChem ID: 12137602
• Update Time: 2025-04-21

4-(2-Butynyloxy)-6-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 405930-64-5
• 4-chloro-6-(2-butynyloxy) pyrimidine
• SCHEMBL83513
• 4-(2-butynyloxy)-6-chloropyrimidine
• 4-chloro-6-(2-butynyloxy)pyrimidine
• DTXSID40478300
• GEGGIEGNUJVDJB-UHFFFAOYSA-N
• 4-(2-Butynyloxy)-6-chloropyrimidine

• Inchi： 1S/C8H7ClN2O/c1-2-3-4-12-8-5-7(9)10-6-11-8/h5-6H,4H2,1H3
• InChI Key： GEGGIEGNUJVDJB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)OCC#CC

Computed Properties

• Exact Mass: 182.0246905Da
• Monoisotopic Mass: 182.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35Ų